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Compound of Interest

Compound Name: PhotoClick Sphingosine

Cat. No.: B15549996

Introduction

PhotoClick Sphingosine is a powerful bifunctional chemical probe designed for the advanced
study of sphingolipid metabolism and interactions in the context of drug discovery.[1][2] This
synthetic analog of sphingosine incorporates two key features: a photoactivatable diazirine
group and a terminal alkyne moiety for click chemistry.[1][3][4] This dual functionality allows for
the covalent cross-linking of PhotoClick Sphingosine to its interacting biomolecules upon UV
irradiation and subsequent visualization or enrichment via copper-catalyzed azide-alkyne
cycloaddition (CUAAC).[1][5] These characteristics make it an invaluable tool for identifying
novel protein targets of sphingolipid-based drugs, elucidating their mechanism of action, and
visualizing their subcellular localization.[2][6][7]

Key Applications in Drug Discovery:

o Target Identification and Validation: Identify the direct binding partners of sphingolipid-
mimicking compounds.

e Mechanism of Action Studies: Elucidate the molecular pathways affected by drugs that
modulate sphingolipid metabolism.

e Subcellular Localization Studies: Visualize the distribution of sphingolipids and their
interacting proteins within the cell.
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e High-Throughput Screening: Adaptable for screening compound libraries for their effects on
sphingolipid-protein interactions.

Chemical Properties of PhotoClick Sphingosine

Property Value Reference
CAS Number 1823021-14-2 [3]
Molecular Formula C19H33N302 [3]
Molecular Weight 335.5 g/mol [3]
Purity >95% [3]
Formulation A solution in ethanol [3]
Storage -20°C [3]
Stability > 2 years [3]
Amax 349 nm [3]

Mechanism of Action

PhotoClick Sphingosine is readily taken up by cells and integrated into the endogenous
sphingolipid metabolic pathways.[1][2] The workflow for its application in target identification
involves three main steps: metabolic labeling, photo-crosslinking, and downstream analysis via
click chemistry.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15549996?utm_src=pdf-body
https://www.caymanchem.com/product/25364/photoclick-sphingosine
https://www.caymanchem.com/product/25364/photoclick-sphingosine
https://www.caymanchem.com/product/25364/photoclick-sphingosine
https://www.caymanchem.com/product/25364/photoclick-sphingosine
https://www.caymanchem.com/product/25364/photoclick-sphingosine
https://www.caymanchem.com/product/25364/photoclick-sphingosine
https://www.caymanchem.com/product/25364/photoclick-sphingosine
https://www.caymanchem.com/product/25364/photoclick-sphingosine
https://www.benchchem.com/product/b15549996?utm_src=pdf-body
https://www.avantiresearch.com/en-gb/products/product/900600-photoclick-sphingosine
https://www.medchemexpress.com/photoclick-sphingosine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

PhotoClick Sphingosine Experimental Workflow

Metabolic Labeling
Cells are incubated with
PhotoClick Sphingosine.
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Photoactivatable diazirine group
forms a covalent bond with
interacting proteins.
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Alkyne group reacts with an
azide-tagged reporter (e.g., biotin, fluorophore).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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